1,2-Dichloro-4-(ethylsulfonylmethyl)benzene

• IUPAC Name: 1,2-dichloro-4-(ethylsulfonylmethyl)benzene
• InChI: InChI=1S/C9H10Cl2O2S/c1-2-14(12,13)6-7-3-4-8(10)9(11)5-7/h3-5H,2,6H2,1H3
• InChI Key: IJXMVOHIGQDRQI-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)CC1=CC(=C(C=C1)Cl)Cl
• Molecular Formula: C9H10Cl2O2S
• Molecular Weight: 253.14 g/mol

Description

1,2-Dichloro-4-(ethylsulfonylmethyl)benzene, also known as ethylsulfonylmethylbenzene chloride or ESBC, is a chemical compound that belongs to the family of organochlorine compounds. It is a white crystalline solid that is soluble in organic solvents and is commonly used in scientific research applications.

Mechanism of Action

The mechanism of action of 1,2-Dichloro-4-(1,2-Dichloro-4-(ethylsulfonylmethyl)benzenelmethyl)benzene is not well understood. However, it is believed to act as an electrophile in chemical reactions, reacting with nucleophiles such as amines and alcohols. It is also believed to undergo nucleophilic substitution reactions, in which the chlorine atoms are replaced by other functional groups.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of 1,2-Dichloro-4-(1,2-Dichloro-4-(ethylsulfonylmethyl)benzenelmethyl)benzene. However, it is known to be toxic to aquatic organisms and may be harmful to human health if ingested or inhaled. It is also a skin and eye irritant and may cause respiratory irritation.

Advantages and Limitations for Lab Experiments

One advantage of using 1,2-Dichloro-4-(1,2-Dichloro-4-(ethylsulfonylmethyl)benzenelmethyl)benzene in lab experiments is its high purity and stability. It is also readily available and relatively inexpensive. However, its toxicity and potential health hazards must be taken into consideration when handling and using the compound. Additionally, its limited solubility in water may make it difficult to use in aqueous solutions.

Future Directions

There are several future directions for research involving 1,2-Dichloro-4-(1,2-Dichloro-4-(ethylsulfonylmethyl)benzenelmethyl)benzene. One area of research could focus on the development of new synthetic methods using this compound as a reagent. Another area of research could investigate the potential use of 1,2-Dichloro-4-(1,2-Dichloro-4-(ethylsulfonylmethyl)benzenelmethyl)benzene in the synthesis of new pharmaceuticals and materials. Additionally, research could be conducted to further understand the mechanism of action and potential toxicity of this compound.

Synthesis Methods

The synthesis of 1,2-Dichloro-4-(1,2-Dichloro-4-(ethylsulfonylmethyl)benzenelmethyl)benzene involves the reaction of 4-(1,2-Dichloro-4-(ethylsulfonylmethyl)benzenelmethyl)phenol with thionyl chloride and phosphorus pentachloride. The reaction occurs under reflux conditions and produces 1,2-Dichloro-4-(1,2-Dichloro-4-(ethylsulfonylmethyl)benzenelmethyl)benzene as a white crystalline solid.

Scientific Research Applications

1,2-Dichloro-4-(1,2-Dichloro-4-(ethylsulfonylmethyl)benzenelmethyl)benzene is commonly used in scientific research applications as a reagent in organic synthesis. It is used to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, and materials science. Additionally, it is used in the preparation of chemical intermediates and as a reference standard in analytical chemistry.